Cas no 2649071-11-2 (1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide)

• Product Name: 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide
• CAS No: 2649071-11-2
• MF: C₅H₁₁ClN₂O₃S₂
• MW: 246.735437631607
• CID: 6319907
• PubChem ID: 165474694
• Update Time: 2025-05-23

1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide
• EN300-1132005
• 2649071-11-2

• Inchi： 1S/C5H11ClN2O3S2/c6-5-13(10,11)8-12(9)3-1-7-2-4-12/h7H,1-5H2
• InChI Key： JIMRYXFKLIWSKP-UHFFFAOYSA-N
• SMILES： ClCS(N=S1(CCNCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 245.9899623g/mol
• Monoisotopic Mass: 245.9899623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.4Ų

Additional information on 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide

Introduction to 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide (CAS No. 2649071-11-2)

1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide, identified by its CAS number 2649071-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of sulfur-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its thiomorpholine core and the presence of a chloromethylsulfonamide moiety, make it a promising candidate for further investigation in drug discovery and development.

The thiomorpholine scaffold is a key structural element in many bioactive molecules, exhibiting properties that facilitate interactions with biological targets such as enzymes and receptors. In particular, the thiazole-like ring system contributes to the compound's ability to modulate various cellular processes, making it an attractive scaffold for designing novel therapeutic agents. The incorporation of a chloromethylsulfonamide group further enhances the compound's potential pharmacological properties by introducing both electrophilic and nucleophilic centers, which can be exploited for covalent binding or further functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the thiomorpholine ring interacts favorably with hydrophobic pockets in target proteins, while the chloromethylsulfonamide moiety can engage in hydrogen bonding or ionic interactions. These interactions are critical for achieving high affinity and selectivity, which are essential criteria for any successful drug candidate.

The synthesis of 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key step involves the formation of the thiomorpholine ring, which is typically achieved through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization with the chloromethylsulfonamide group requires precise regioselective chemistry to avoid unwanted side reactions. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

In terms of biological activity, preliminary studies have indicated that this compound exhibits promising properties in vitro. Specifically, it has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or autoimmune disorders. Additionally, its interaction with specific receptors has been explored, suggesting possible applications in neurological disorders or cancer therapy. These findings underscore the importance of continued research to fully elucidate the therapeutic potential of this molecule.

The role of computational methods in understanding the pharmacological properties of 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide cannot be overstated. Advanced algorithms can predict how this compound will behave within biological systems, helping researchers prioritize which analogs should be synthesized next. For instance, molecular dynamics simulations have been used to study the conformational flexibility of the thiomorpholine ring and how it affects binding affinity. Similarly, quantum mechanical calculations have provided insights into the electronic structure of the chloromethylsulfonamide group and its reactivity.

Another exciting aspect of this compound is its potential for chemical derivatization. By modifying specific functional groups, researchers can generate libraries of analogs with tailored properties. For example, replacing the chlorine atom with another substituent could alter the compound's solubility or metabolic stability. Similarly, introducing additional heterocycles could enhance binding affinity or selectivity. These strategies are central to modern drug discovery pipelines and highlight why compounds like 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide are so valuable.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Each discipline contributes unique expertise that is essential for advancing drug discovery efforts. For instance, chemists focus on synthesizing new molecules with desired properties, while biologists evaluate their biological activity using cell-based assays or animal models. Pharmacologists then translate these findings into clinical relevance by assessing toxicity profiles and pharmacokinetic parameters.

Regulatory considerations also play a critical role in bringing new drugs to market. Regulatory agencies such as the FDA and EMA require extensive documentation to demonstrate safety and efficacy before approving a new therapeutic agent. This includes preclinical studies conducted in vitro and in vivo, as well as clinical trials involving human patients. The complexity of these regulatory processes underscores why thorough research is necessary before moving from bench to bedside.

The future directions for research on 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide are numerous and exciting. One area involves exploring its potential as an antiviral agent against emerging pathogens such as SARS-CoV-2 or other RNA viruses. The ability of thiomorpholine derivatives to disrupt viral replication mechanisms makes them particularly interesting candidates for antiviral therapy. Additionally, investigating its effects on bacterial biofilms could open new avenues for treating antibiotic-resistant infections.

Another promising direction is using this compound as a tool compound in chemical biology studies. By tagging it with fluorescent probes or labeling it with isotopes, researchers can gain insights into cellular processes at a molecular level. Such studies could reveal new targets for drug intervention or provide mechanistic understanding of existing therapies.

In conclusion, 1-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)methanesulfonamide (CAS No. 2649071112) represents an intriguing molecule with significant potential across multiple therapeutic areas. Its unique structural features make it an excellent candidate for further exploration, particularly given recent advances in computational chemistry, which have made it easier than ever before to predict and validate biological activity. As research continues, we can expect more discoveries that will expand our understanding not only of this compound but also its broader implications for medicine.